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Compound Name: A-908292

Cat. No.: B516640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-908292 is a potent and selective inhibitor of Acetyl-CoA Carboxylase 2 (ACC2), a key

enzyme in fatty acid metabolism.[1] ACC2 is localized to the outer mitochondrial membrane

and plays a crucial role in regulating fatty acid oxidation. This small molecule contains a

terminal alkyne group, making it an ideal probe for "click chemistry" applications.[1] Specifically,

the alkyne handle allows for the covalent labeling of ACC2 and potentially other interacting

proteins using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This enables

researchers to investigate the target engagement, localization, and interaction partners of A-
908292 in cells and complex biological systems.

These application notes provide a detailed protocol for utilizing A-908292 as a chemical probe

for protein labeling experiments, including guidelines for quantitative proteomic analysis to

identify on-target and off-target interactions.

Quantitative Data Summary
The following tables summarize representative quantitative data for the use of A-908292 as a

click chemistry probe. Please note that this data is illustrative and may vary depending on the

specific experimental conditions and cell type.

Table 1: In Vitro ACC2 Inhibition
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Compound IC₅₀ (nM) for human ACC2 Selectivity vs. ACC1

A-908292 23[1] >100-fold

Table 2: Recommended Concentration Range for Cellular Labeling

Application
A-908292 Concentration
(µM)

Incubation Time (hours)

In-gel fluorescence

visualization
1 - 10 1 - 4

Quantitative Proteomics

(Target ID)
0.5 - 5 1 - 4

Competitive Displacement

Assay

1 (probe) + 0.1 - 100

(competitor)
1 - 4

Table 3: Representative Quantitative Proteomics Data for A-908292 Target Engagement

Protein Gene
Subcellular
Localization

Enrichment
Ratio (A-
908292 vs.
DMSO)

% Inhibition by
Competitor

Acetyl-CoA

carboxylase 2
ACACB

Mitochondrion

outer membrane
25.3 92.1

Acetyl-CoA

carboxylase 1
ACACA Cytoplasm 1.8 15.3

Fatty acid

synthase
FASN Cytoplasm 1.2 5.8

Carnitine O-

palmitoyltransfer

ase 1

CPT1A/B
Mitochondrion

outer membrane
1.5 8.2

Data is hypothetical and based on expected outcomes for a selective ACC2 inhibitor probe.
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Experimental Protocols
Protocol 1: In-Cell Protein Labeling with A-908292 for
Fluorescence Visualization
This protocol describes the labeling of intracellular proteins with A-908292 and subsequent

visualization by in-gel fluorescence.

Materials:

Cells of interest (e.g., HEK293T, HepG2)

A-908292 (stock solution in DMSO)

Azide-fluorophore conjugate (e.g., Azide-Alexa Fluor 488)

Copper(II) sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Cell lysis buffer (e.g., RIPA buffer)

Protease inhibitors

SDS-PAGE materials and fluorescence gel scanner

Procedure:

Cell Treatment: Plate cells and grow to 70-80% confluency. Treat cells with the desired

concentration of A-908292 (e.g., 5 µM) in serum-free media for 1-4 hours at 37°C. Include a

DMSO-treated control.

Cell Lysis: Wash cells twice with cold PBS. Lyse the cells in lysis buffer containing protease

inhibitors on ice for 20 minutes.
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Protein Quantification: Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA

assay).

Click Reaction: In a microcentrifuge tube, combine the following in order:

50 µg of protein lysate

Azide-fluorophore (final concentration 50 µM)

Premixed CuSO₄:THPTA (1:5 molar ratio, final concentration 1 mM CuSO₄)

Freshly prepared sodium ascorbate (final concentration 5 mM)

Adjust the final volume to 50 µL with PBS.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Sample Preparation for SDS-PAGE: Add 4x SDS-PAGE loading buffer to the reaction

mixture. Heat the samples at 95°C for 5 minutes.

Gel Electrophoresis and Imaging: Separate the proteins by SDS-PAGE. Visualize the labeled

proteins using a fluorescence gel scanner at the appropriate excitation and emission

wavelengths for the chosen fluorophore.

Protocol 2: Quantitative Proteomic Profiling of A-908292
Targets
This protocol outlines a workflow for identifying the protein targets of A-908292 using

quantitative mass spectrometry.

Materials:

A-908292

Azide-biotin conjugate
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Streptavidin-agarose beads

Reagents for tryptic digestion (DTT, iodoacetamide, trypsin)

LC-MS/MS equipment and reagents

Procedure:

Cell Treatment and Lysis: Follow steps 1-3 from Protocol 1. For competitive displacement

experiments, pre-incubate cells with a non-alkyne containing ACC2 inhibitor before adding

A-908292.

Click Reaction with Biotin-Azide: Perform the click reaction as described in step 4 of Protocol

1, substituting the azide-fluorophore with an azide-biotin conjugate.

Enrichment of Labeled Proteins:

Pre-wash streptavidin-agarose beads with lysis buffer.

Incubate the biotin-labeled protein lysate with the streptavidin beads for 2 hours at 4°C

with gentle rotation to capture the labeled proteins.

Wash the beads extensively with lysis buffer followed by a high-salt buffer and a final wash

with a low-detergent buffer to remove non-specifically bound proteins.

On-Bead Digestion:

Resuspend the beads in a digestion buffer.

Reduce the proteins with DTT and alkylate with iodoacetamide.

Digest the proteins overnight with trypsin at 37°C.

LC-MS/MS Analysis:

Collect the supernatant containing the tryptic peptides.

Analyze the peptides by LC-MS/MS.
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Data Analysis:

Identify and quantify the proteins using a suitable proteomics software package (e.g.,

MaxQuant, Proteome Discoverer).

Calculate the enrichment ratios of proteins in the A-908292-treated sample relative to the

DMSO control.

For competitive displacement experiments, determine the percentage of inhibition by the

competitor compound.
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Caption: Experimental workflow for A-908292 protein labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b516640#a-908292-click-chemistry-protocol-for-
protein-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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